Cas no 946244-49-1 (N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2,4-dimethylbenzene-1-sulfonamide
• CAS No: 946244-49-1
• MF: C₂₂H₃₁N₃O₃S
• MW: 417.564844369888
• CID: 5517013
• Update Time: 2025-10-29

N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(dimethylamino)phenyl]-2-morpholin-4-ylethyl]-2,4-dimethylbenzenesulfonamide
• N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2,4-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C22H31N3O3S/c1-17-5-10-22(18(2)15-17)29(26,27)23-16-21(25-11-13-28-14-12-25)19-6-8-20(9-7-19)24(3)4/h5-10,15,21,23H,11-14,16H2,1-4H3
• InChI Key： IIJFWSJQJXMTCB-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=C(N(C)C)C=C2)N2CCOCC2)(=O)=O)=CC=C(C)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2,4-dimethylbenzene-1-sulfonamide

Professional Introduction to N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2,4-dimethylbenzene-1-sulfonamide (CAS No. 946244-49-1)

N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2,4-dimethylbenzene-1-sulfonamide, identified by its CAS number 946244-49-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The molecular structure of this compound incorporates several key functional groups, including dimethylamino and morpholine moieties, which contribute to its unique chemical properties and reactivity.

The sulfonamide moiety in N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2,4-dimethylbenzene-1-sulfonamide is a critical feature that enhances its pharmacological profile. Sulfonamides are known for their ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory effects that can be exploited for therapeutic purposes. The presence of the dimethylamino group further modulates the compound's solubility and binding affinity, making it a promising candidate for drug development. Additionally, the morpholine ring introduces another layer of complexity, influencing the compound's metabolic stability and pharmacokinetic behavior.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced biological activity. The specific arrangement of functional groups in N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2,4-dimethylbenzene-1-sulfonamide makes it an intriguing subject for further investigation. Studies have demonstrated that sulfonamides can serve as effective scaffolds for designing molecules with antimicrobial, anti-inflammatory, and anticancer properties. The combination of dimethylamino and morpholine functionalities in this compound suggests potential applications in multiple therapeutic areas.

The synthesis of N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2,4-dimethylbenzene-1-sulfonamide involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. The precise control of reaction conditions is essential to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex carbon skeleton of the molecule. These methods not only enhance efficiency but also allow for greater customization of the molecular structure.

The pharmacological evaluation of N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2,4-dimethylbenzene-1-sulfonamide has revealed promising results in preclinical studies. Initial assays have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Furthermore, its interaction with cellular receptors has been explored, indicating possible applications in modulating inflammatory responses. These findings underscore the importance of sulfonamide derivatives in addressing unmet medical needs.

The structural features of N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2,4-dimethylbenzene-1-sulfonamide, particularly the presence of both dimethylamino and morpholine groups, contribute to its favorable pharmacokinetic profile. These functional groups enhance solubility in both aqueous and lipid environments, facilitating better absorption and distribution within the body. Additionally, they influence metabolic pathways, potentially leading to prolonged half-life and reduced side effects. Such attributes make this compound an attractive candidate for further development into a clinical drug.

In conclusion, N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl strong>} - < strong > 2 , 4 - dim eth ylbe n zene - 1 - sul fon am ide ( CAS No . 94624 44 - 49 - 1 ) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications . Its unique combination of functional groups positions it as a valuable scaffold for developing novel therapeutic agents . Ongoing research continues to uncover new insights into its mechanism of action and therapeutic efficacy , paving the way for innovative treatments in various medical fields . p >